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Compound of Interest

Compound Name: CAY10621

Cat. No.: B7852680

For researchers, scientists, and drug development professionals utilizing CAY10621, a
selective inhibitor of sphingosine kinase 1 (SPHK1), adherence to proper disposal protocols is
paramount for laboratory safety and environmental protection. This guide provides essential,
step-by-step instructions for the safe handling and disposal of CAY10621, ensuring compliance
with standard laboratory safety practices.

Essential Safety and Handling Information

Before handling CAY10621, it is crucial to consult the Safety Data Sheet (SDS) provided by the
manufacturer. Personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat, should be worn at all times to prevent skin and eye contact. Work
should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize the risk of inhalation.

Key Chemical and Safety Data for CAY10621
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Property Value Source
CAS Number 120005-55-2 [1]
Molecular Formula C26HasNOa4 [1]
Molecular Weight 435.6 g/mol [1]
Appearance A solution in methyl acetate [1]
Storage Store at -20°C [2]
Stability > 2 years [1]

Step-by-Step Disposal Protocol

The disposal of CAY10621 must be carried out in accordance with all applicable local, state,
and federal regulations for chemical waste.

» Waste Identification and Segregation:

o Unused or expired CAY10621, as well as any contaminated materials (e.g., pipette tips,
vials, gloves), should be treated as chemical waste.

o Do not mix CAY10621 waste with other incompatible chemical waste streams.
e Waste Collection:
o Collect all CAY10621 waste in a designated, properly labeled, and sealed container.

o The container should be made of a material compatible with methyl acetate if the
compound is in its original solution.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"CAY10621".

o Include the date of waste accumulation and the primary hazards associated with the
chemical (refer to the SDS).
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o Storage of Waste:

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.

o Follow institutional guidelines for the temporary storage of chemical waste.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and proper disposal of the
CAY10621 waste.

o Provide the EHS department or contractor with a complete and accurate description of the

waste.
Accidental Release Measures
In the event of a spill, the following procedures should be followed:
e Small Spills:
o Ensure the area is well-ventilated.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

vermiculite, dry sand, or earth.

o Collect the absorbed material and place it in a sealed container for disposal as chemical

waste.
o Clean the spill area with a suitable solvent, followed by soap and water.
e Large Spills:
o Evacuate the area immediately.

o Prevent the spill from entering drains or waterways.
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o Contact your institution's EHS department or emergency response team for assistance.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of CAY10621.
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CAY10621 Disposal Workflow
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Caption: Workflow for the proper disposal of CAY10621 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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